Cas no 64193-91-5 (1,3-Benzenedicarboxylic acid, di-2-naphthalenyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, di-2-naphthalenyl ester
• CAS No: 64193-91-5
• MF: C₂₈H₁₈O₄
• MW: 418.440127849579
• CID: 424765
• PubChem ID: 3278455
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, di-2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, di-2-naphthalenyl ester
• dinaphthalen-2-yl benzene-1,3-dicarboxylate
• Oprea1_226318
• DTXSID80390971
• 64193-91-5
• SR-01000393860-1
• DI(2-NAPHTHYL) ISOPHTHALATE
• AKOS001572459
• SR-01000393860

• Inchi： 1S/C28H18O4/c29-27(31-25-14-12-19-6-1-3-8-21(19)17-25)23-10-5-11-24(16-23)28(30)32-26-15-13-20-7-2-4-9-22(20)18-26/h1-18H
• InChI Key： FTZCFBYHKRWBOU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C(=O)OC2=CC=C3C=CC=CC3=C2)C=1)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 418.12054
• Monoisotopic Mass: 418.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6